Cas no 52080-72-5 (dicalcium; 2-hydroxypropanoate; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate)

• Product Name: dicalcium; 2-hydroxypropanoate; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• CAS No: 52080-72-5
• MF: C₁₈H₃₂Ca₂O₂₀
• MW: 648.590686798096
• CID: 374574
• PubChem ID: 171117
• Update Time: 2025-04-19

dicalcium; 2-hydroxypropanoate; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• Calcium Lactate Gluconate
• Calciumlactogluconate
• dicalcium
• (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• 2-hydroxypropanoate
• 52080-72-5
• Lactogluconic Acid
• DTXSID50966445
• dicalcium;2-hydroxypropanoate;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• UNII-1VUQ647164
• Calcium hexonate 2-hydroxypropanoate (1/1/1)
• D-Gluconic acid, calcium salt (2:1), mixt. with 2-hydroxypropanoic acid calcium salt (2:1)
• dicalcium; 2-hydroxypropanoate; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate

• Inchi： 1S/2C6H12O7.2C3H6O3.2Ca/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;2*1-2(4)3(5)6;;/h2*2-5,7-11H,1H2,(H,12,13);2*2,4H,1H3,(H,5,6);;/q;;;;2*+2/p-4/t2*2-,3-,4+,5-;;;;/m11..../s1
• InChI Key： CHWIDOSGOMYENF-BMDZSJGYSA-J
• SMILES： [Ca+2].[Ca+2].O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O.OC(C(=O)[O-])C.OC(C(=O)[O-])C

Computed Properties

• Exact Mass: 648.073876
• Monoisotopic Mass: 648.073876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 403

Experimental Properties

• Boiling Point: 673.6°Cat760mmHg
• Flash Point: 375.2°C